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Compound of Interest

Compound Name:
N-Boc-5-hydroxy-D-norvaline

benzyl ester

CAS No.: 210963-67-0

Cat. No.: B14812410

Get Quote

Part 1: Executive Summary & Strategic Utility
N-Boc-5-hydroxy-D-norvaline benzyl ester (CAS: 210963-67-0) is a high-value chiral

building block used primarily in the synthesis of complex peptidomimetics, cyclic peptides, and

protease inhibitors. Its structural core is D-Norvaline, a non-proteinogenic amino acid, modified

with a

-hydroxyl group and orthogonal protecting groups.

For drug development professionals, this compound offers a strategic advantage:

Orthogonality. The tert-butyloxycarbonyl (Boc) group protects the amine (acid-labile), while the

benzyl ester (OBn) protects the carboxyl group (hydrogenolysis/base-labile). The free

-hydroxyl group serves as a versatile handle for further functionalization—enabling cyclization
(lactonization), halogenation, or oxidation to aldehydes for reductive amination—without
disturbing the chiral center.
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Part 2: Chemical Identity & Physical Properties
Matrix
Chemical Profile

Parameter Technical Specification

IUPAC Name
Benzyl (2R)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]-5-hydroxypentanoate

Common Name
N-Boc-5-hydroxy-D-norvaline benzyl ester; Boc-

D-Hnv-OBn

CAS Number 210963-67-0

Molecular Formula

Molecular Weight 323.39 g/mol

Chirality
D-Enantiomer (R-configuration at

-carbon)

SMILES CC(C)(C)OC(=O)NC(=O)OCC1=CC=CC=C1

Physical Properties & Solubility Data
Note: Physical state data is derived from structural analogues and standard isolation protocols

for

-hydroxy amino acid esters.
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Property Description / Value

Physical State

Typically isolated as a viscous colorless to pale

yellow oil or amorphous low-melting solid.

Crystalline forms are rare without specific co-

crystallization solvents.

Solubility (High)

Dichloromethane (DCM), Ethyl Acetate (EtOAc),

Methanol (MeOH), Dimethylformamide (DMF),

DMSO.

Solubility (Low) Water, Hexanes, Diethyl Ether (moderate).

Hygroscopicity

Moderate. The primary hydroxyl group can

absorb atmospheric moisture; storage under

inert gas is recommended.

Specific Rotation

is typically positive (+) in MeOH or

(analogous to D-Glu derivatives), though batch-

specific CoA data should be consulted.

Part 3: Synthesis & Manufacturing Logic (Expertise)
The "Glutamic Acid Reduction" Pathway
The most robust synthetic route avoids racemization by starting from N-Boc-D-Glutamic acid

-benzyl ester (Boc-D-Glu-OBn). The logic involves the selective reduction of the side-chain
carboxylic acid (gamma position) to an alcohol while leaving the alpha-benzyl ester intact.

Why this route? Direct protection of 5-hydroxynorvaline is expensive. Reducing the abundant

Glutamic acid precursor is cost-effective and scalable.

Step-by-Step Protocol:
Activation: React Boc-D-Glu-OBn with Ethyl Chloroformate and N-Methylmorpholine (NMM)

in THF at -15°C. This forms the mixed anhydride at the free

-carboxylic acid.
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Reduction: Add Sodium Borohydride (

) (dissolved in water) dropwise to the mixed anhydride solution.

Critical Control Point: Temperature must remain <0°C to prevent reduction of the benzyl

ester.

Quench & Workup: Quench with 1M

(acidic) to destroy excess borohydride. Extract with EtOAc.

Purification: Flash column chromatography (Hexane:EtOAc gradient) is usually required to

remove unreacted acid or over-reduced diol byproducts.

Synthesis Workflow Diagram

Boc-D-Glu-OBn
(Precursor)

Activation
(Mixed Anhydride)
-15°C, EtOCOCl

 Activate gamma-COOH Selective Reduction
NaBH4, <0°C

 Reduce Anhydride Boc-D-Hnv-OBn
(Target Alcohol)

 Workup & Purification

Click to download full resolution via product page

Caption: Selective reduction pathway converting the Glutamic acid side chain to the 5-hydroxy

derivative.

Part 4: Analytical Specifications & Quality Control
To validate the identity of N-Boc-5-hydroxy-D-norvaline benzyl ester, rely on the following

diagnostic signals.

Proton NMR ( -NMR, 400 MHz, )
7.35 (m, 5H): Aromatic protons of the Benzyl ester (OBn).

5.15 (s, 2H): Benzylic methylene (

).

5.10 (br d, 1H): Carbamate NH (Boc).
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4.35 (m, 1H):

-proton (Chiral center).

3.65 (t, 2H):

-methylene protons adjacent to hydroxyl (

). Diagnostic Peak.

1.44 (s, 9H): tert-Butyl group (Boc).

Mass Spectrometry (ESI-MS)
Expected Mass: 323.39 Da.

Observed Ions:

(Dominant adduct).

(Often weak due to Boc lability).

(Fragment).

Part 5: Handling, Stability & Orthogonal
Deprotection
Stability & Storage

Temperature: Store at -20°C for long-term stability.

Atmosphere: Store under Nitrogen or Argon. The terminal alcohol is susceptible to slow

oxidation if exposed to air/light over months.

Hazards: Irritant. Avoid contact with skin/eyes.

Orthogonal Deprotection Strategy
The power of this molecule lies in its ability to selectively expose specific functional groups.
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Desired Outcome Reagent / Condition Mechanism

Remove Boc (Expose Amine)
4M HCl in Dioxane or 50%

TFA/DCM

Acidolysis. (Benzyl ester

remains stable if time is

controlled).

Remove Benzyl (Expose Acid) , Pd/C (Hydrogenolysis)
Catalytic reduction. (Boc

remains stable).

Functionalize Alcohol (Appel Rxn) or Tosyl Chloride
Converts -OH to Leaving

Group for cyclization.

Deprotection Logic Diagram

Route A: Amine Deprotection Route B: Carboxyl Deprotection

Boc-D-Hnv-OBn
(Fully Protected)

TFA / DCM H2, Pd/C

H-D-Hnv-OBn
(Free Amine)

Boc-D-Hnv-OH
(Free Acid)

Click to download full resolution via product page

Caption: Orthogonal deprotection schemes allowing selective access to the N-terminus or C-

terminus.
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To cite this document: BenchChem. [Comprehensive Technical Guide: N-Boc-5-hydroxy-D-
norvaline benzyl ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14812410/docs#comprehensive-technical-guide-n-
boc-5-hydroxy-d-norvaline-benzyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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